Cas no 5520-31-0 ((4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol)

(4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol structure
5520-31-0 structure
Product Name:(4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol
CAS No:5520-31-0
MF:C24H25ClO5
MW:428.905306577683
CID:1592942
PubChem ID:5245459
Update Time:2025-04-21

(4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol
    • [3-chloro-4-[(3-ethoxy-4-phenylmethoxyphenyl)methoxy]-5-methoxyphenyl]methanol
    • DTXSID10412897
    • 5520-31-0
    • AC1NRQKK
    • Inchi: 1S/C24H25ClO5/c1-3-28-22-12-18(9-10-21(22)29-15-17-7-5-4-6-8-17)16-30-24-20(25)11-19(14-26)13-23(24)27-2/h4-13,26H,3,14-16H2,1-2H3
    • InChI Key: IUKKBHFJGFPLRO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CO)=CC(=C1OCC1C=CC(=C(C=1)OCC)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 428.13915
  • Monoisotopic Mass: 428.139052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.228
  • Boiling Point: 574.3°C at 760 mmHg
  • Flash Point: 301.1°C
  • Refractive Index: 1.59
  • PSA: 57.15
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